1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine

• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine
• InChI: InChI=1S/C14H19NO4S/c1-11-4-6-15(7-5-11)20(16,17)12-2-3-13-14(10-12)19-9-8-18-13/h2-3,10-11H,4-9H2,1H3
• InChI Key: QPGZNLMBUKDQDE-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)OCCO3

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine, also known as BZP, is a synthetic compound that has been widely studied for its potential use in scientific research. BZP belongs to the class of piperazine derivatives and has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has been studied for its potential use in scientific research due to its ability to interact with various receptors in the brain. 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has also been found to interact with the dopamine D2 receptor, which is involved in the regulation of reward and motivation.

Mechanism of Action

1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine acts as a partial agonist at the serotonin 5-HT2A receptor and a weak antagonist at the dopamine D2 receptor. 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has been found to increase the release of serotonin and dopamine in the brain, which may contribute to its effects on mood, cognition, and perception.
Biochemical and Physiological Effects:
1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has been found to have a variety of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has also been found to produce feelings of euphoria, increased energy, and enhanced sensory perception. These effects are thought to be mediated by the interaction of 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine with various receptors in the brain.

Advantages and Limitations for Lab Experiments

1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has several advantages for use in scientific research, including its high affinity for the serotonin 5-HT2A receptor and its ability to increase the release of serotonin and dopamine in the brain. However, 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine also has several limitations, including its potential for abuse and its lack of selectivity for specific receptors.

Future Directions

There are several future directions for research on 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine, including the development of more selective compounds that target specific receptors in the brain. Additionally, further studies are needed to determine the long-term effects of 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine on the brain and the potential for abuse and addiction. Finally, research is needed to explore the potential therapeutic applications of 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine for the treatment of mood disorders and other psychiatric conditions.
Conclusion:
In conclusion, 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine, or 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine, is a synthetic compound that has been widely studied for its potential use in scientific research. 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has been found to have a variety of biochemical and physiological effects, including its ability to interact with various receptors in the brain. While 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine has several advantages for use in scientific research, further studies are needed to determine its long-term effects and potential for abuse and addiction.

Synthesis Methods

The synthesis of 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine involves the reaction of 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazine with methyl iodide. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as acetonitrile. The resulting product is purified by column chromatography to obtain pure 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-methylpiperidine.